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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metol, chemically known as N-methyl-p-aminophenol sulfate, is an organic compound with a

long history of use, primarily as a developing agent in black and white photography.[1] Its

properties as a reducing agent also lend it to applications in other areas of chemistry, including

as an intermediate in the synthesis of various organic molecules.[2] Due to the instability of the

free base, N-methyl-p-aminophenol, in the presence of air and light, Metol is commercially

available and typically used as its more stable sulfate salt. This guide provides a

comprehensive overview of the chemical properties of Metol and detailed methodologies for its

synthesis.

Chemical Properties of Metol
The physical and chemical properties of Metol are summarized in the table below. These

properties are crucial for its handling, storage, and application in various chemical processes.
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Property Value Source(s)

IUPAC Name 4-(methylamino)phenol sulfate [1][3]

Synonyms

p-(Methylamino)phenol sulfate,

N-Methyl-p-aminophenol

sulfate, Elon, Rhodol

[1][3]

CAS Number 55-55-0 [4]

Chemical Formula (C₇H₁₀NO)₂SO₄ [1][3]

Molecular Weight 344.38 g/mol [1][3]

Appearance
White to slightly pink crystalline

powder

Melting Point 260 °C (decomposes) [1]

Boiling Point 300 °C

Solubility
Soluble in water and alcohol;

insoluble in ether
[4]

pKa
11.31 (Predicted for the free

base, 4-(methylamino)phenol)
[4]

Synthesis of Metol
There are several established routes for the synthesis of Metol. The three primary methods are

detailed below, including experimental protocols derived from scientific literature and patents.

Synthesis from Hydroquinone and Methylamine
This method involves the direct reaction of hydroquinone with methylamine under heat and

pressure.

Materials: Hydroquinone, aqueous methylamine (e.g., 10 N).

Procedure (derived from patent literature):
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Twenty grams of hydroquinone and two equivalents of 10 N aqueous methylamine are

placed in a suitable pressure vessel or autoclave.

The mixture is heated to a temperature between 150 °C and 200 °C.[1]

The reaction is maintained at this temperature for a period of 2 to 5 hours.[1]

After the reaction is complete, the vessel is cooled, and the resulting mixture is processed

to isolate the N-methyl-p-aminophenol.

Purification can be achieved by crystallization from a suitable solvent. The free base is

then converted to its sulfate salt by treatment with sulfuric acid to yield Metol.
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Reactants

Reaction Conditions Product

Hydroquinone

N-methyl-p-aminophenol
(Metol free base)

Methylamine

150-200°C

2-5 hours

Autoclave
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Start

Mix p-hydroxyphenylglycine
with high-boiling solvent
(e.g., cyclohexanol) and

optional catalyst (benzaldehyde)

Heat mixture to
150-180°C

Decarboxylation occurs
(15-30 min with catalyst)

Cool reaction mixture

Dilute with ethyl alcohol

Isolate N-monomethyl-p-aminophenol
sulfate

End
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Reactants

Process

Product

p-Aminophenol

One-pot Reaction

Dimethyl Sulfate Sodium Hydroxide Phase Transfer Catalyst

N-methyl-p-aminophenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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